Cas no 2172086-01-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid
• CAS No: 2172086-01-8
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6429443
• PubChem ID: 165550575
• Update Time: 2025-06-07

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid
• EN300-1482780
• 2172086-01-8
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,3-thiazole-5-amido]cyclobutyl}acetic acid

• Inchi： 1S/C26H25N3O5S/c1-15-22(23(32)29-26(11-6-12-26)13-21(30)31)35-24(27-15)28-25(33)34-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-14H2,1H3,(H,29,32)(H,30,31)(H,27,28,33)
• InChI Key： CFQPVYWQQKQOMH-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(C)=C1C(NC1(CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 146Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic Acid (CAS No. 2172086-01-8)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid, identified by its CAS number 2172086-01-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring fused with a thiazole moiety, further functionalized with an amino group and a fluorenyl methoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only makes it a structurally fascinating molecule but also opens up numerous possibilities for its application in drug discovery and development.

The Fmoc protecting group is particularly noteworthy as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. In the context of this compound, the Fmoc moiety suggests that it may be used as an intermediate in the synthesis of more complex peptides or proteins. The thiazole ring, a heterocyclic compound containing sulfur, nitrogen, and carbon atoms, is well-documented for its biological activity. Thiazole derivatives have been extensively studied for their potential antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a cyclobutyl ring into the thiazole scaffold further enhances the compound's structural complexity and may contribute to its pharmacological activity by influencing its solubility, bioavailability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that the structure-activity relationships (SAR) of thiazole derivatives play a crucial role in determining their efficacy as pharmaceutical agents. The cyclobutyl ring in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid may serve as a rigid scaffold that helps stabilize the molecule's conformation in biological environments, thereby enhancing its binding affinity to target proteins or enzymes. This has implications for designing drugs that are more selective and potent.

The fluorenyl methoxycarbonyl group not only serves as a protective moiety but also contributes to the overall hydrophobicity of the molecule. This can be advantageous in drug design, as hydrophobic interactions are often critical for the binding of small molecules to their biological targets. Additionally, the presence of a methyl group at the 4-position of the thiazole ring may further modulate the compound's electronic properties and influence its reactivity in biochemical pathways. Such structural features are often fine-tuned during drug development to optimize pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The compound in question exemplifies this trend by combining multiple functional groups into a single molecular entity. Researchers have been exploring various synthetic routes to access such complex molecules efficiently. Modern synthetic methodologies often leverage transition metal catalysis and asymmetric synthesis to achieve high yields and enantioselectivity. For instance, palladium-catalyzed cross-coupling reactions have been instrumental in constructing the cyclobutyl-thiazole core of this compound. These advances in synthetic chemistry have made it possible to produce complex molecules like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid on scales suitable for further biological evaluation.

The biological evaluation of this compound has been accompanied by cutting-edge techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD). HTS allows researchers to rapidly test thousands of compounds for their activity against specific biological targets, while SBDD involves using computational methods to model how small molecules interact with their targets at an atomic level. These approaches have been instrumental in identifying lead compounds for further optimization. Preliminary studies on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazole-5-amidocyclobutyl}acetic acid suggest that it exhibits promising activity against certain enzymes or receptors relevant to human health conditions such as cancer or inflammation-related diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how this compound might bind to various protein targets based on known structures of these proteins. These simulations can provide insights into key interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces that contribute to binding affinity. Additionally, quantum mechanical calculations can help understand electronic effects that might influence reactivity or stability under physiological conditions. Such computational studies are often performed in conjunction with experimental validation using techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The versatility of 2-{1-2-({(9H-fluoren-9-yl)methoxycarboly})amino)-4-methyl-l,l-thiazole-S-amidocyclobutyl}acetic acid extends beyond its potential use as an intermediate in peptide synthesis; it also serves as a building block for more complex scaffolds through chemical modifications such as deprotection reactions or functional group interconversions. For example removinging Fmoc protecting group could generate an amino acid derivative which could be further incorporated into larger polypeptides or peptidomimetics designed for specific biological functions including enzyme inhibition or receptor modulation

Recent publications highlight innovative applications where structurally diverse thiazol derivatives including those featuring cyclic substituents exhibit notable effects on cellular pathways relatedto disease progression .The unique combination offluorene based functionality alongwith cyclic constraints introduced via cyclobutane moiety present within our target molecule may contribute towards enhanced selectivity profile when tested against relevant therapeutic targets